2-(2-chlorophenoxy)-N-(2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl)acetamide

• IUPAC Name: 2-(2-chlorophenoxy)-N-[2-(5,6,7,8-tetrahydroimidazo[1,2-a]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H20ClN3O2/c22-16-8-2-4-10-19(16)27-14-21(26)24-17-9-3-1-7-15(17)18-13-25-12-6-5-11-20(25)23-18/h1-4,7-10,13H,5-6,11-12,14H2,(H,24,26)
• InChI Key: ZCRAEKCCEMLZKE-UHFFFAOYSA-N
• Canonical SMILES: C1CCN2C=C(N=C2C1)C3=CC=CC=C3NC(=O)COC4=CC=CC=C4Cl
• Molecular Formula: C21H20ClN3O2
• Molecular Weight: 381.9 g/mol

Description

This compound is part of a family of chemicals that include derivatives of imidazo[1,2-a]pyridine, a fused heterocyclic substance. These derivatives play significant roles in chemical fields and are essential components of various drug molecules due to their unique molecular structure and chemical properties.

Synthesis Analysis

The synthesis involves a multistep reaction process, starting from specific precursors to form the target compound. For instance, derivatives of imidazo[1,2-a]pyridine can be synthesized through coupling reactions involving specific acetamide and urea derivatives. These processes often involve solvent evaporation and crystallization at room temperature to obtain the final compound in a crystalline form (Dong-Mei Chen et al., 2021).

Molecular Structure Analysis

The molecular structure of the compound can be confirmed using various spectroscopic methods such as 1H NMR, 13C NMR, FT-IR, and single-crystal X-ray diffraction studies. These methods provide detailed information about the atomic and molecular composition, as well as the spatial arrangement of atoms within the compound. Theoretical calculations, such as density functional method (DFT) studies, are also employed to optimize the molecular structure and confirm the experimental results (Dong-Mei Chen et al., 2021).

Chemical Reactions and Properties

The compound's reactivity can be studied through chemical oxidation processes using specific oxidants. These studies reveal the compound's oxidation reactivity channels and help in understanding the formation of various products under different conditions. Spectroscopic methods and X-ray crystallography are used to characterize the oxidation products (Sylvie L. Pailloux et al., 2007).

Safety and Hazards

The safety and hazards associated with a compound depend on its specific physical and chemical properties. Without specific information, it’s difficult to provide a detailed safety profile.

Future Directions

Future research could focus on synthesizing this compound and studying its physical, chemical, and biological properties. It could also involve exploring its potential applications in various fields, such as medicine or materials science.